Cas no 953202-96-5 (2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(3-methoxyphenyl)ethylacetamide)

• Product Name: 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(3-methoxyphenyl)ethylacetamide
• CAS No: 953202-96-5
• MF: C₂₀H₁₉FN₂O₃
• MW: 354.374868631363
• CID: 6520079
• Update Time: 2025-05-26

2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(3-methoxyphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(3-methoxyphenyl)ethylacetamide
• 2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-[2-(3-methoxyphenyl)ethyl]acetamide

• Inchi： 1S/C20H19FN2O3/c1-25-18-4-2-3-14(11-18)9-10-22-20(24)13-17-12-19(26-23-17)15-5-7-16(21)8-6-15/h2-8,11-12H,9-10,13H2,1H3,(H,22,24)
• InChI Key： XDDCBEPDFYQYCY-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC(OC)=C1)(=O)CC1C=C(C2=CC=C(F)C=C2)ON=1

Additional information on 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(3-methoxyphenyl)ethylacetamide

Introduction to 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(3-methoxyphenyl)ethylacetamide (CAS No. 953202-96-5)

Compound 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(3-methoxyphenyl)ethylacetamide, identified by its CAS number 953202-96-5, represents a significant advancement in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a 4-fluorophenyl group and an N-2-(3-methoxyphenyl)ethylacetamide moiety, contribute to its unique chemical properties and biological activities.

The synthesis and characterization of this compound have been the subject of extensive research, with particular focus on its role in drug discovery and development. The 1,2-oxazol ring system is a well-known pharmacophore that exhibits a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The introduction of the 4-fluorophenyl group further modulates these activities by enhancing binding affinity and selectivity. Additionally, the N-2-(3-methoxyphenyl)ethylacetamide moiety contributes to the molecule's solubility and bioavailability, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. The compound 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(3-methoxyphenyl)ethylacetamide has shown particular promise in this context. For instance, studies have demonstrated its potential as an inhibitor of enzymes involved in cancer cell proliferation and survival. The 4-fluorophenyl group has been shown to enhance binding to target proteins, while the N-2-(3-methoxyphenyl)ethylacetamide moiety improves metabolic stability. These features make it an attractive candidate for further preclinical and clinical investigations.

The pharmacological profile of this compound has been extensively evaluated in vitro and in vivo. Preclinical studies have revealed that it exhibits significant activity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve multiple pathways, including inhibition of kinases and modulation of transcription factors. Additionally, the compound has shown low toxicity in animal models, suggesting its potential for safe clinical translation.

The synthesis of 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(3-methoxyphenyl)ethylacetamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the 1,2-oxazol ring system followed by functionalization with the 4-fluorophenyl and N-2-(3-methoxyphenyl)ethylacetamide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

The analytical characterization of this compound has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the molecular structure, purity, and stability of the compound. The results from these analyses are essential for ensuring that the compound meets the stringent requirements for pharmaceutical use.

The biological activity of 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(3-methoxyphenyl)ethylacetamide has been further explored through structure-based drug design approaches. Computational modeling techniques have been used to predict how different structural modifications might affect its binding affinity to target proteins. These studies have provided valuable insights into optimizing the compound's pharmacological properties.

In conclusion, compound 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(3-methoxyphenyl)ethylacetamide, CAS no. 953202-96-5, represents a significant advancement in pharmaceutical chemistry with potential applications in treating various diseases. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing novel therapeutic strategies.